Cas no 130636-61-2 (1-Boc-4-(4-Nitrobenzyl)piperazine)

• Product Name: 1-Boc-4-(4-Nitrobenzyl)piperazine
• CAS No: 130636-61-2
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• MDL: MFCD03407491
• CID: 102558
• PubChem ID: 23506946
• Update Time: 2025-04-18

1-Boc-4-(4-Nitrobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(4-Nitrobenzyl)piperazine
• 1-Piperazinecarboxylicacid, 4-[(4-nitrophenyl)methyl]-, 1,1-dimethylethyl ester
• 4-(4-nitrobenzyl)piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[(4-nitrophenyl)methyl]piperazine-1-carboxylate
• BUTTPARK 36\08-67
• 4-[(4-NITROPHENYL)METHYL]-1-PIPERAZINECARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• 4-(4-NITROBENZYL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER, 95+%
• DS-0178
• DTXSID30634599
• tert-Butyl 4-(4-nitrobenzyl)-1-piperazinecarboxylate
• MFCD03407491
• AB3486
• SCHEMBL377491
• AKOS015837058
• 1,1-Dimethylethyl 4-[(4-nitrophenyl)methyl]-1-piperazinecarboxylate
• 4-[(4-Nitrophenyl)methyl]-1,1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
• FT-0643136
• CS-0444377
• 4-(4-Nitro-benzyl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(4-tert.butoxycarbonyl-piperazinomethyl)-nitrobenzene
• AC-30503
• TERT-BUTYL 4-(4-NITROBENZYL)PIPERAZINE-1-CARBOXYLATE
• A806117
• 4-(4-Nitro-benzyl)-piperazin-1-yl carboxylic acid tert-butyl ester
• 130636-61-2
• 1-Piperazinecarboxylic acid, 4-[(4-nitrophenyl)methyl]-, 1,1-dimethylethyl ester
• XWWBHMXIEAVTGS-UHFFFAOYSA-N
• DB-001688

• MDL： MFCD03407491
• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(20)18-10-8-17(9-11-18)12-13-4-6-14(7-5-13)19(21)22/h4-7H,8-12H2,1-3H3
• InChI Key： XWWBHMXIEAVTGS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 321.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.209
• Melting Point: No data available
• Boiling Point: 436.479°C at 760 mmHg
• Flash Point: 217.775°C
• Refractive Index: 1.561
• PSA: 78.94000
• LogP: 2.37180
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Boc-4-(4-Nitrobenzyl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)